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Compound of Interest

Compound Name: 4-Nitrophenyl phenyl sulfide

Cat. No.: B041394 Get Quote

Essential protocols for the safe handling, use, and disposal of 4-Nitrophenyl phenyl sulfide
are critical for ensuring laboratory safety and procedural accuracy. This guide provides

immediate, essential safety and logistical information tailored for researchers, scientists, and

drug development professionals. By adhering to these guidelines, you can minimize risks and

maintain a secure research environment.

Chemical and Physical Properties
Understanding the fundamental properties of 4-Nitrophenyl phenyl sulfide is the first step

toward safe handling. This quantitative data is summarized below for your reference.

Property Value Source

Molecular Formula C₁₂H₉NO₂S [1][2][3][4][5][6]

Molecular Weight 231.27 g/mol [2][3][5]

Appearance
Yellow crystalline powder or

solid
[4][6]

Melting Point 52-55 °C [1][2]

CAS Number 952-97-6 [1][2][3][4][5][6][7]

EC Number 213-462-5 [2][3]
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Hazard Identification and Personal Protective Equipment
(PPE)
4-Nitrophenyl phenyl sulfide is classified as a hazardous substance, primarily causing skin,

eye, and respiratory irritation.[1][3][4][5][7][8] The signal word for this chemical is "Warning".[4]

[8] Adherence to proper PPE protocols is mandatory to mitigate exposure risks.

Hazard GHS Classification Recommended PPE

Skin Irritation Skin Irrit. 2

Chemical-resistant gloves

(e.g., Nitrile or Neoprene)[9]

and a fully buttoned, flame-

resistant lab coat.[9][10]

Eye Irritation Eye Irrit. 2 / 2A

Tightly fitting safety goggles

with side-shields or chemical

splash goggles.[3][9] A face

shield should be worn if there

is a risk of splashing.[9][11]

Respiratory Irritation STOT SE 3

Work should be conducted in a

certified chemical fume hood.

[9][10] If a fume hood is not

available or sufficient, a dust

mask (type N95 or equivalent)

or an air-purifying respirator

with organic vapor cartridges is

necessary.[8][10]

Logical Selection of Personal Protective Equipment

The following diagram illustrates the decision-making process for selecting the appropriate PPE

based on the potential hazards associated with handling 4-Nitrophenyl phenyl sulfide.
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Caption: PPE selection workflow based on hazard assessment.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

protocols provide step-by-step guidance.

Step-by-Step Handling Protocol
Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly.

[10] Put on all required PPE: a flame-resistant lab coat, chemical-resistant gloves, and safety

goggles.[9][10]
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Weighing and Transfer: Conduct all weighing and transferring of the solid chemical within the

fume hood to minimize inhalation of dust.[10] Use appropriate tools to avoid creating dust.[9]

In Use: Keep the container of 4-Nitrophenyl phenyl sulfide tightly closed when not in use.

[3][9] Avoid all personal contact with the substance.[9]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[9][12] Decontaminate all work surfaces and equipment used in the procedure.[9]

Emergency Procedures
In the event of an emergency, follow these procedures immediately:

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[3][12] Remove contact lenses if present and easy to do. Continue

rinsing and seek medical attention.[1][3][12]

Skin Contact: Take off contaminated clothing immediately.[3] Wash the affected area with

plenty of soap and water.[3][12] If skin irritation occurs, get medical advice.[3]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[3] If the person feels unwell, call a poison center or doctor.[4]

Spill: Evacuate unnecessary personnel.[7] Ensure adequate ventilation.[3] Wearing

appropriate PPE, sweep or shovel the spilled solid into a suitable, closed container for

disposal.[7] Avoid generating dust.[3][7]

Disposal Plan
Proper disposal of 4-Nitrophenyl phenyl sulfide and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including unused chemicals, contaminated

gloves, and disposable labware, in a designated and clearly labeled hazardous waste

container.[9]

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[9]
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Container Disposal: Empty containers should be triple-rinsed (or equivalent) before being

offered for recycling or reconditioning.[3] Alternatively, puncture the container to render it

unusable and dispose of it in a sanitary landfill, if permissible by local regulations.[3]

Final Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][13]

Workflow for Safe Handling and Disposal

The following diagram outlines the complete workflow for the safe management of 4-
Nitrophenyl phenyl sulfide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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